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Compound of Interest

Compound Name: Acid Yellow 199

An In-depth Guide for Researchers and Drug Development Professionals

Abstract

Acid Yellow 199, a monoazo dye, holds significance in various industrial applications, primarily
in the dyeing of nylon and wool fibers. This document provides a comprehensive technical
overview of Acid Yellow 199, encompassing its chemical and physical properties, a detailed
synthesis protocol, and its known applications. While specific historical details regarding its
initial discovery and development are not extensively documented in publicly available
literature, its origins lie within the broader historical context of the development of synthetic azo
dyes. This guide consolidates available data into structured tables and visual diagrams to
facilitate a deeper understanding for researchers, scientists, and professionals in drug
development who may encounter this compound.

Introduction

Acid Yellow 199, identified by the Colour Index number 14205, is a synthetic organic dye
belonging to the azo class of compounds.[1] Azo dyes are characterized by the presence of
one or more azo groups (—N=N-) which connect aromatic rings. This chromophore is
responsible for the color of the dye. Acid dyes, including Acid Yellow 199, are typically water-
soluble anionic dyes that are applied to fibers such as silk, wool, nylon, and modified acrylics
from an acidic dye bath.

While the precise date and individuals or company responsible for the initial discovery and
synthesis of Acid Yellow 199 are not well-documented, its development can be situated within
the extensive history of azo dye chemistry that began in the mid-19th century. The fundamental
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reactions for its synthesis, diazotization and azo coupling, have been cornerstones of synthetic
organic chemistry for over a century.

Chemical and Physical Properties

Acid Yellow 199 is an orange powder that is soluble in water.[1][2][3][4] Its chemical structure
and properties are summarized in the table below.

Property Value Reference
C.l. Name Acid Yellow 199

C.I. Number 14205

CAS Registry Number 70865-20-2

Molecular Formula C19H15N4aNaOeS

Molecular Weight 450.40 g/mol

Appearance Bright orange powder

Solubility Soluble in water

Molecular Structure Class Single azo

Synthesis of Acid Yellow 199

The manufacturing process for Acid Yellow 199 involves a two-step classical azo dye
synthesis: the diazotization of an aromatic amine followed by the coupling of the resulting
diazonium salt with a coupling component.

Experimental Protocol

Step 1: Diazotization of 4-(4-Aminophenylamino)-3-nitrobenzenesulfonic acid
e A solution of 4-(4-Aminophenylamino)-3-nitrobenzenesulfonic acid is prepared in water.

e The solution is acidified with a mineral acid, typically hydrochloric acid, and cooled to 0-5 °C
in an ice bath.
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e A solution of sodium nitrite (NaNOz) is added dropwise to the cooled amine solution while
maintaining the temperature below 5 °C.

e The reaction mixture is stirred for a period to ensure complete formation of the diazonium
salt. The presence of the diazonium salt can be confirmed by testing with starch-iodide
paper.

Step 2: Azo Coupling with m-Cresol

A separate alkaline solution of m-Cresol is prepared.

e The freshly prepared diazonium salt solution from Step 1 is slowly added to the alkaline m-
Cresol solution.

e The coupling reaction is typically carried out at a low temperature (0-5 °C) to minimize side
reactions.

e The pH of the reaction mixture is maintained in the alkaline range to facilitate the coupling
reaction.

e Upon completion of the reaction, the precipitated Acid Yellow 199 dye is isolated by
filtration, washed, and dried.

Synthesis Pathway Diagram

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b3151290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Diazotization

-

isrotization—

Diazonium Salt

4-(4-Aminophenylamino)-3-
nitrobenzenesulfonic acid

Step 2: Azo Coupling

A4
NaOH (aq) Acid Yellow 199

Coupling

m-Cresol

Click to download full resolution via product page

Caption: Synthesis pathway of Acid Yellow 199.

Applications

The primary application of Acid Yellow 199 is in the dyeing of polyamide fibers, such as nylon
and wool. It is known for producing a bright orange shade. The dye exhibits good fastness
properties on these fibers, although specific performance can be influenced by the dyeing
process and the substrate. It is also used in dyeing other fibers, though with potentially less
effective results.

Logical Relationship of Synthesis Components
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The synthesis of Acid Yellow 199 is a well-defined process with a clear logical flow from
starting materials to the final product. The following diagram illustrates the relationship between
the key reactants and steps.
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Caption: Logical flow of Acid Yellow 199 synthesis.

Conclusion
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Acid Yellow 199 remains a relevant compound in the field of industrial dyes. Its synthesis is a
classic example of azo chemistry, and its properties make it suitable for specific applications in
the textile industry. While the historical details of its discovery are not prominently available, its
chemical foundation is well-established. This guide provides a consolidated technical resource
for professionals requiring a detailed understanding of Acid Yellow 199.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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